Cas no 2137542-75-5 (1-ethyl-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidine-5-carboxylic acid)

• Product Name: 1-ethyl-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidine-5-carboxylic acid
• CAS No: 2137542-75-5
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 5836402
• PubChem ID: 165477706
• Update Time: 2025-06-08

1-ethyl-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidine-5-carboxylic acid
• 2137542-75-5
• EN300-1077452

• Inchi： 1S/C10H14N2O3/c1-4-12-5-11-8(6(2)3)7(9(12)13)10(14)15/h5-6H,4H2,1-3H3,(H,14,15)
• InChI Key： UQNYINFOWRXARL-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=C(C(C)C)N=CN1CC

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 70Ų

Additional information on 1-ethyl-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidine-5-carboxylic acid

Research Brief on 1-ethyl-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidine-5-carboxylic acid (CAS: 2137542-75-5)

The compound 1-ethyl-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidine-5-carboxylic acid (CAS: 2137542-75-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its pyrimidine core and carboxylic acid functionality, exhibits promising potential in drug discovery and development. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of enzyme inhibition and therapeutic applications.

Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have employed multi-step organic synthesis routes, often starting from readily available precursors, to introduce the ethyl and isopropyl substituents at the 1- and 4-positions of the pyrimidine ring, respectively. The carboxylic acid moiety at the 5-position has been identified as a critical pharmacophore, contributing to the molecule's ability to interact with biological targets through hydrogen bonding and electrostatic interactions.

Biological evaluations of 1-ethyl-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidine-5-carboxylic acid have revealed its potential as an inhibitor of key enzymes involved in inflammatory and metabolic pathways. In vitro studies demonstrate moderate to strong inhibitory activity against cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), suggesting possible applications in the treatment of inflammatory diseases. Additionally, preliminary data indicate interactions with bacterial DNA gyrase, opening avenues for antimicrobial development.

Structural-activity relationship (SAR) studies have been conducted to optimize the biological profile of this compound. Modifications at the N-1 ethyl group and C-4 isopropyl substituent have shown significant impacts on potency and selectivity. The carboxylic acid group has been particularly amenable to derivatization, with ester and amide analogs demonstrating improved pharmacokinetic properties while maintaining target engagement.

From a pharmaceutical development perspective, the physicochemical properties of 1-ethyl-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidine-5-carboxylic acid present both opportunities and challenges. The compound exhibits moderate solubility in aqueous systems at physiological pH, which can be enhanced through salt formation or prodrug approaches. Stability studies indicate reasonable shelf-life under standard storage conditions, though precautions against light-induced degradation are recommended.

Current research efforts are focusing on expanding the therapeutic potential of this scaffold through targeted drug design. Several research groups have reported successful incorporation of this core structure into more complex molecules with enhanced biological activities. The compound's versatility as a building block in medicinal chemistry is becoming increasingly apparent, with applications ranging from small molecule therapeutics to fragment-based drug discovery.

In conclusion, 1-ethyl-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidine-5-carboxylic acid represents a valuable chemical entity with multiple potential applications in pharmaceutical research. Ongoing investigations into its mechanism of action, structural optimization, and therapeutic potential are expected to yield significant advancements in the coming years. The compound's unique structural features and demonstrated biological activities position it as an important subject for continued study in chemical biology and drug discovery.